1-methyl-4-(prop-2-en-1-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 2-methyl-4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-one
• InChI: InChI=1S/C11H12N4O/c1-3-7-15-10(13-14(2)11(15)16)9-5-4-6-12-8-9/h3-6,8H,1,7H2,2H3
• InChI Key: XHSANTMIIOPXDP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2=CN=CC=C2)CC=C
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• CAS No.: 2202504-53-6

Description

The compound 1-methyl-4-(prop-2-en-1-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one belongs to the 4,5-dihydro-1H-1,2,4-triazol-5-one class, which is characterized by a five-membered heterocyclic ring containing three nitrogen atoms. Key structural features include:

• Methyl group at position 1, enhancing steric stability.
• Pyridin-3-yl group at position 3, contributing to electronic effects through aromaticity and hydrogen-bonding capability.

Triazolone derivatives are widely studied for their biological activities, including antioxidant, antitumor, and antimicrobial properties . The allyl substituent may influence conformational flexibility, while the pyridine ring could modulate electronic properties and intermolecular interactions .

Biological Activity

1-Methyl-4-(prop-2-en-1-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the available literature on the biological properties of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a triazole ring fused with a pyridine moiety and an allyl substituent. Its molecular formula is $C_{12}H_{14}N_4O$, and it has a molecular weight of approximately 230.27 g/mol. The chemical structure can be represented as follows:

$$\text{Structure }\text{C}_{12}\text{H}_{14}\text{N}_4\text{O}$$

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of 1-methyl-4-(prop-2-en-1-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one against various bacterial strains. For example, it has shown effectiveness against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) reported in the range of 5 to 25 µg/mL depending on the specific strain tested .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	10
Escherichia coli	15
Methicillin-resistant S. aureus (MRSA)	20

Anticancer Activity

The compound has also been evaluated for its anticancer potential. In vitro studies demonstrated that it inhibits the proliferation of various cancer cell lines, including A549 (lung cancer) and MCF7 (breast cancer). The compound's mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase .

Cell Line	IC50 (µM)
A549	12
MCF7	15
HeLa	18

Enzyme Inhibition

In addition to its antimicrobial and anticancer properties, 1-methyl-4-(prop-2-en-1-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has been identified as an inhibitor of certain enzymes involved in cancer progression. Notably, it exhibits inhibitory activity against topoisomerase II and histone deacetylases (HDACs), which are critical targets in cancer therapy .

The biological activity of this compound can be attributed to its ability to interact with multiple biological targets. The triazole ring is known for its capacity to form hydrogen bonds with amino acids in active sites of enzymes, thereby inhibiting their function. Additionally, the presence of the pyridine moiety enhances lipophilicity, facilitating better membrane permeability and bioavailability .

Case Studies

Case Study 1: Antimicrobial Efficacy

A study conducted by researchers assessed the efficacy of the compound against MRSA strains in a clinical setting. The results indicated that treatment with this compound resulted in a significant reduction in bacterial load in infected tissues compared to control groups .

Case Study 2: Cancer Cell Line Studies

In another investigation focusing on lung cancer cell lines, treatment with varying concentrations of the compound led to a dose-dependent decrease in cell viability. Flow cytometry analysis confirmed that treated cells exhibited increased levels of apoptosis markers .

Comparison with Similar Compounds

Structural and Electronic Properties

Comparative computational studies (DFT/B3LYP, HF methods) on analogous triazolones reveal the impact of substituents on electronic behavior:

Compound (Substituents)	HOMO-LUMO Gap (eV)	Dipole Moment (D)	Key Findings	Reference
Target compound (1-methyl, 4-allyl, 3-pyridinyl)	Not reported	Not reported	Pyridine likely reduces HOMO-LUMO gap vs. phenyl analogs .	-
1-Acetyl-3-methyl-4-[3-(3-methoxybenzoxy)...	4.8 (B3LYP)	5.2	Electron-withdrawing groups lower HOMO energy .
3-(m-Chlorobenzyl)-4-[3-(2-methylbenzoxy)...	5.2 (B3LYP)	6.1	Chlorine increases polarizability and dipole moment .
3-Ethyl-4-(5-methyl-2-furylmethylenamino)...	4.5 (HF)	3.9	Furan ring enhances electron delocalization .

Key Observations :

• Pyridinyl and furyl groups reduce HOMO-LUMO gaps compared to alkyl/aryl substituents, suggesting higher reactivity .
• Electron-withdrawing groups (e.g., acetyl, chloro) increase dipole moments, enhancing solubility in polar solvents .

Antioxidant Activity

Compound (Substituents)	DPPH IC50 (µM)	Reducing Power (Absorbance)	Metal Chelation (%)	Reference
Target compound	Not tested	Not tested	Not tested	-
1-Acetyl-3-methyl-4-[3-(2-methylbenzoxy)...	28.4	0.72 (at 100 µg/mL)	65.3 (Fe²⁺)
3-Morpholin-4-yl-methyl derivatives	35.1	0.65	58.9
4-(4-Diethylaminobenzylidenamino) analogs	19.8	0.81	72.4

Key Observations :

• Diethylamino and benzylidenamino groups enhance antioxidant capacity due to electron-donating effects .
• Allyl groups in the target compound may improve radical scavenging via conjugation stabilization, though experimental validation is needed.

Key Observations :

• Aromatic substituents (e.g., furyl, phenyl) improve antitumor potency, likely through π-π stacking with biological targets .
• Lower pKa values (e.g., 8.2 for acetylated derivatives) correlate with increased solubility in non-aqueous media .

Key Observations :

• Allylation at position 4 may require optimized conditions to avoid polymerization of the prop-2-en-1-yl group.
• Acetylation improves stability but reduces biological activity in some cases .